Cas no 21427-61-2 (5-Chloro-2-hydroxy-3-nitropyridine)

• Product Name: 5-Chloro-2-hydroxy-3-nitropyridine
• CAS No: 21427-61-2
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD00114884
• CID: 51785
• PubChem ID: 248048
• Update Time: 2025-04-18

5-Chloro-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-3-nitropyridine
• 5-Chloro-3-Nitro-2-Pyridinol
• 2-Hydroxy-3-Nitro-5-Chloro Pyridine
• 5-chloro-3-nitro-1H-pyridin-2-one
• 5-chloro-3-nitropyridin-2-ol
• 5-Chlor-3-nitro-pyridin-2-ol
• 5-Chloro-3-nitro-2(1H)-pyridinone
• 5-chloro-3-nitro-2-hydroxypyridine
• 5-Chloro-3-nitro-2-pyridone
• QVGQNICXNZMXQA-UHFFFAOYSA-N
• AB03464
• 2(1H)-Pyridinone, 5-chloro-3-nitro-
• 5-Chloro-2-hydroxy-3-nitropyridine, 97%
• BP-10774
• EN300-102627
• W-201881
• 3-nitro-5-chloro-pyridone
• CL0213
• BCP22183
• PS-6144
• A4618
• C1972
• DTXSID20289794
• 3-nitro-5-chloro-pyridin-2-ol
• FT-0620293
• AKOS015856432
• AC-23207
• AM20061754
• 2-hydroxy-3-nitro-5-chloropyridine
• NSC64258
• AKOS025395596
• GEO-03673
• Disodium1,3,4-thiadiazole-2,5-dithiolate
• 5-chloro-3-nitro-pyridin-2-ol
• CS-W002380
• 21427-61-2
• NSC-64258
• MFCD00114884
• SCHEMBL458846
• SY012332
• 3-Chloro-6-hydroxy-5-nitropyridine
• SCHEMBL18862741
• DB-003996
• STL553861
• BBL100291

• MDL： MFCD00114884
• Inchi： 1S/C5H3ClN2O3/c6-3-1-4(8(10)11)5(9)7-2-3/h1-2H,(H,7,9)
• InChI Key： QVGQNICXNZMXQA-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1)[N+](=O)[O-])=O
• BRN： 383852

Computed Properties

• Exact Mass: 173.98300
• Monoisotopic Mass: 173.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Yellow solid2. density (g/ml, 25/4 ℃)
• Density: 1.61
• Melting Point: 232-236 °C
• Boiling Point: 201.1℃ at 760 mmHg
• Flash Point: 125.6℃
• Refractive Index: 1.602
• PSA: 78.94000
• LogP: 1.87200

5-Chloro-2-hydroxy-3-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39-S39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Safety Term：S26;S39